Cas no 2411220-92-1 (2-chloro-N-[(3-methanesulfonamidophenyl)methyl]propanamide)

• Product Name: 2-chloro-N-[(3-methanesulfonamidophenyl)methyl]propanamide
• CAS No: 2411220-92-1
• MF: C₁₁H₁₅ClN₂O₃S
• MW: 290.766400575638
• CID: 6327293
• PubChem ID: 145887681
• Update Time: 2025-05-19

2-chloro-N-[(3-methanesulfonamidophenyl)methyl]propanamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-[(3-methanesulfonamidophenyl)methyl]propanamide
• Z1562121181
• 2-Chloro-N-[[3-(methanesulfonamido)phenyl]methyl]propanamide
• 2411220-92-1
• EN300-7559496

• Inchi： 1S/C11H15ClN2O3S/c1-8(12)11(15)13-7-9-4-3-5-10(6-9)14-18(2,16)17/h3-6,8,14H,7H2,1-2H3,(H,13,15)
• InChI Key： KMWIMEXLHIRFRW-UHFFFAOYSA-N
• SMILES： ClC(C)C(NCC1C=CC=C(C=1)NS(C)(=O)=O)=O

Computed Properties

• Exact Mass: 290.0491912g/mol
• Monoisotopic Mass: 290.0491912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 83.6Ų

Additional information on 2-chloro-N-[(3-methanesulfonamidophenyl)methyl]propanamide

Compound CAS No. 2411220-92-1: 2-Chloro-N-[(3-Methanesulfonamidophenyl)Methyl]Propanamide

The compound 2-chloro-N-[(3-methanesulfonamidophenyl)methyl]propanamide, identified by the CAS number 2411220-92-1, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of sulfonamides, which are widely recognized for their role in pharmaceuticals, agrochemicals, and advanced materials. The structure of this molecule is characterized by a chlorinated propanamide group attached to a methanesulfonamide-substituted phenyl ring, making it a unique derivative with distinct chemical properties.

Recent studies have highlighted the importance of sulfonamides in drug discovery, particularly due to their ability to modulate enzyme activity and receptor binding. The methanesulfonamide group in this compound is known to enhance bioavailability and stability, making it a promising candidate for therapeutic applications. Researchers have explored its potential as an inhibitor of kinases and other enzymes involved in disease pathways, such as cancer and inflammatory disorders.

In terms of synthesis, the compound can be prepared through a multi-step process involving nucleophilic substitution and amide bond formation. The introduction of the chlorine atom at the second position of the propanamide group is crucial for tuning its physicochemical properties, such as solubility and lipophilicity. This modification allows for better penetration into biological membranes, enhancing its pharmacokinetic profile.

The phenyl ring substitution pattern plays a significant role in determining the compound's reactivity and selectivity. The presence of the methanesulfonamide group at the meta position ensures minimal steric hindrance while maximizing electronic effects. This balance is essential for maintaining the molecule's stability under physiological conditions while retaining its biological activity.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of this compound to various protein targets with high accuracy. Molecular docking studies have revealed that the propanamide group interacts favorably with hydrophobic pockets in target enzymes, while the sulfonamide moiety forms critical hydrogen bonds. These interactions contribute to the compound's high potency and selectivity.

In addition to its pharmaceutical applications, this compound has shown promise in materials science as a precursor for advanced polymers and coatings. Its ability to form stable amide bonds makes it a valuable building block for constructing functional materials with tailored properties.

The environmental impact of this compound has also been a focus of recent research. Studies indicate that it undergoes efficient biodegradation under aerobic conditions, reducing its ecological footprint. This attribute is particularly important for industries seeking sustainable chemical solutions.

In conclusion, the compound CAS No. 2411220-92-1 represents a versatile platform for exploring novel chemical entities with diverse applications. Its unique structure, combined with cutting-edge research findings, positions it as a key player in advancing modern science and technology.